Cas no 1273608-17-5 (6,7-DIMETHOXYCHROMANE-4-YLAMINE)
6,7-DIMETHOXYCHROMANE-4-YLAMINE Chemical and Physical Properties
Names and Identifiers
-
- 6,7-DIMETHOXYCHROMANE-4-YLAMINE
- 2H-1-Benzopyran-4-amine, 3,4-dihydro-6,7-dimethoxy-
- Y12826
- 6,7-DIMETHOXYCHROMAN-4-AMINE
- 1273608-17-5
-
- Inchi: 1S/C11H15NO3/c1-13-10-5-7-8(12)3-4-15-9(7)6-11(10)14-2/h5-6,8H,3-4,12H2,1-2H3
- InChI Key: RBBQKLBCVUJGET-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(=CC=2C(CC1)N)OC)OC
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 298.6±40.0 °C(Predicted)
- pka: 8.89±0.20(Predicted)
6,7-DIMETHOXYCHROMANE-4-YLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1795117-1g |
6,7-Dimethoxychroman-4-amine |
1273608-17-5 | 98% | 1g |
¥10342.00 | 2024-08-09 |
6,7-DIMETHOXYCHROMANE-4-YLAMINE Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 6,7-DIMETHOXYCHROMANE-4-YLAMINE
6,7-Dimethoxychroman-4-ylamine (CAS No. 1273608-17-5): A Comprehensive Overview
6,7-Dimethoxychroman-4-ylamine (CAS No. 1273608-17-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chromane backbone and dimethoxy substitutions, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an amine functional group at the 4-position, makes it a versatile building block for drug discovery and development.
The 6,7-dimethoxychroman-4-ylamine structure is particularly noteworthy due to its potential applications in designing central nervous system (CNS) targeting agents. Researchers have explored its utility in creating analogs of natural products and synthetic derivatives with enhanced pharmacological properties. The compound's chromane core is structurally similar to flavonoids, which are known for their antioxidant and neuroprotective effects, making it a subject of interest in neurodegenerative disease research.
One of the most compelling aspects of 6,7-Dimethoxychroman-4-ylamine is its role in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This has led to investigations into its use for conditions such as depression, anxiety, and Parkinson's disease. The compound's amine functionality allows for further chemical modifications, enabling the creation of derivatives with tailored biological activities.
In addition to its pharmaceutical applications, 6,7-Dimethoxychroman-4-ylamine is also utilized in material science and organic synthesis. Its stable chromane framework and electron-rich aromatic system make it a valuable precursor for designing advanced materials with specific optical or electronic properties. Researchers are exploring its potential in creating fluorescent probes and molecular sensors, which could have applications in bioimaging and diagnostic technologies.
The synthesis of 6,7-Dimethoxychroman-4-ylamine typically involves multi-step organic reactions, starting from readily available precursors such as catechol derivatives. Key steps often include O-alkylation to introduce the methoxy groups, followed by cyclization to form the chromane ring and subsequent amination at the 4-position. Optimization of these synthetic routes is an active area of research, with efforts focused on improving yield, scalability, and environmental sustainability.
From a commercial perspective, the demand for 6,7-Dimethoxychroman-4-ylamine has been steadily increasing, particularly from pharmaceutical companies and research institutions engaged in drug discovery programs. The compound's unique structural features and potential therapeutic applications have made it a sought-after building block in medicinal chemistry. Suppliers specializing in fine chemicals and pharmaceutical intermediates often list this compound in their catalogs, with purity levels ranging from 95% to 99% to meet diverse research needs.
Quality control and characterization of 6,7-Dimethoxychroman-4-ylamine are critical aspects of its production and application. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure that researchers receive material suitable for their specific applications, whether in biological testing or further chemical transformations.
The future outlook for 6,7-Dimethoxychroman-4-ylamine appears promising, with ongoing research exploring new applications and derivatives. As the pharmaceutical industry continues to seek innovative approaches to address unmet medical needs, compounds with versatile scaffolds like this chromane derivative will likely remain important tools in drug discovery. Additionally, the growing interest in natural product-inspired drug design may further boost the relevance of this compound, given its structural similarity to biologically active natural products.
For researchers working with 6,7-Dimethoxychroman-4-ylamine, proper handling and storage are essential to maintain its stability and purity. The compound should be stored in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard conditions, appropriate laboratory safety practices should always be followed when handling any chemical substance.
In conclusion, 6,7-Dimethoxychroman-4-ylamine (CAS No. 1273608-17-5) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features, combined with its potential biological activities, make it a valuable compound for scientists exploring new therapeutic agents and functional materials. As research in these areas continues to advance, the significance of this chromane-based amine is likely to grow, potentially leading to new discoveries and applications in the coming years.
1273608-17-5 (6,7-DIMETHOXYCHROMANE-4-YLAMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)